Cas no 103-48-0 (phenethyl isobutyrate)

Phenethyl isobutyrate is an ester compound with the molecular formula C12H16O2, commonly used as a flavor and fragrance ingredient. It exhibits a fruity, floral aroma with sweet, rosy undertones, making it suitable for applications in perfumery and food flavoring. The compound is characterized by its stability under typical storage conditions and low volatility, ensuring consistent performance in formulated products. Its compatibility with a wide range of solvents and other aromatic compounds enhances its versatility in industrial applications. Phenethyl isobutyrate is synthesized through esterification, yielding high purity for precise formulation requirements. Its well-documented safety profile supports its use in regulated industries.
phenethyl isobutyrate structure
phenethyl isobutyrate structure
Product name:phenethyl isobutyrate
CAS No:103-48-0
MF:C12H16O2
MW:192.254243850708
MDL:MFCD00026441
CID:35224
PubChem ID:160871279

phenethyl isobutyrate Chemical and Physical Properties

Names and Identifiers

    • phenethyl isobutyrate
    • Benzylcarbinyl 2-methylpropanoate
    • benzylcarbinyl isobutyrate
    • BETA PHENYL ETHYL ISOBUTYRATE
    • B-PHENYLETHYL ISOBUTYRATE
    • FEMA 2862
    • PHENYLETHYL ISOBUTYRATE
    • 2-methyl-propanoicaci2-phenylethylester
    • 2-methylpropanoicacidphenylethylester
    • 2-Phenylethyl 2-methylpropionate
    • 2-Phenylethyl isobutyrate
    • Benzylcarbinol isobutyrate
    • Isobutyric acid, phenethyl ester
    • Phenethyl 2-methylpropanoate
    • Phenethyl isobutanoate
    • phenylethyl 2-methylpropanoate
    • 2-phenylethyl 2-methylpropanoate
    • Isobutyric Acid 2-Phenylethyl Ester
    • Phenylethylisobutyrat
    • Isobutyric Acid Phenethyl Ester
    • 2-phenylethylisobutyrate
    • benzylcarbinolisobutyrate
    • Phenethyl isobutyrate 97%
    • MDL: MFCD00026441
    • Inchi: 1S/C12H16O2/c1-10(2)12(13)14-9-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
    • InChI Key: JDQVBGQWADMTAM-UHFFFAOYSA-N
    • SMILES: CC(C)C(=O)OCCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 192.11500
  • Monoisotopic Mass: 192.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 26.3
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless to yellowish liquid with green aroma \ fruit and rose like aroma
  • Density: 0.988 g/mL at 25 °C(lit.)
  • Boiling Point: 250°C(lit.)
  • Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
  • Refractive Index: n20/D 1.4873(lit.)
  • PSA: 26.30000
  • LogP: 2.42830
  • FEMA: 2862
  • Solubility: Soluble in ethanol \ ether and most non-volatile oils, almost insoluble in water

phenethyl isobutyrate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Safety Instruction: 24/25
  • RTECS:NQ5435000

phenethyl isobutyrate Customs Data

  • HS CODE:2915600000
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

phenethyl isobutyrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P88250-100ml
Phenethyl isobutyrate
103-48-0
100ml
¥98.0 2021-09-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P2008-25ML
2-Phenylethyl Isobutyrate
103-48-0 >98.0%(GC)
25ml
¥110.00 2024-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-228920-100 ml
Phenethyl isobutyrate,
103-48-0
100 ml
¥1579.00 2023-09-05
A2B Chem LLC
AD80390-100g
Phenethyl isobutyrate
103-48-0 98%
100g
$19.00 2024-04-20
Ambeed
A579589-100g
Phenethyl isobutyrate
103-48-0 98%
100g
$26.0 2024-04-26
Aaron
AR0086CY-100g
Phenethyl isobutyrate
103-48-0 98%
100g
$10.00 2025-02-13
Aaron
AR0086CY-1000g
Phenethyl isobutyrate
103-48-0 98%
1000g
$50.00 2023-12-16
Ambeed
A579589-500g
Phenethyl isobutyrate
103-48-0 98%
500g
$32.0 2024-04-26
1PlusChem
1P00864M-500g
Phenethyl isobutyrate
103-48-0 98%
500g
$26.00 2023-12-26
Aaron
AR0086CY-500g
Phenethyl isobutyrate
103-48-0 98%
500g
$30.00 2025-02-13

phenethyl isobutyrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:103-48-0)Butyl salicylate
Order Number:LE4573
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally

phenethyl isobutyrate Related Literature

Recommend Articles

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:103-48-0)2-Phenylethyl Isobutyrate;≥ 98.0%
LE13708
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:103-48-0)异丁酸苯乙酯
LE8469546
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry